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Compound of Interest

Compound Name: Lithium nickel oxide (LiNiO2)

CAS No.: 12031-65-1

Cat. No.: B084299 Get Quote

Executive Safety Summary
Do not treat Lithium Nickel Oxide (LiNiO2) as standard general waste. While often perceived

merely as "battery powder," LiNiO2 presents a dual-hazard profile: Class 1 Carcinogenicity

(due to Nickel) and Respiratory Sensitization.[1]

This guide standardizes the disposal workflow to ensure compliance with global safety

standards (GHS/CLP) and environmental regulations (RCRA/EPA).

IMMEDIATE ACTION REQUIRED:

Segregation: Never mix LiNiO2 waste with strong acids (risk of exothermic solubilization and

release of Ni²⁺ ions).

Inhalation Control: All handling of dry powder must occur within a certified fume hood or

glovebox.

Waste Stream: Classify as Inorganic Solid Waste (Toxic/Heavy Metal).

Hazard Characterization & Causality
To manage risk, you must understand the mechanism of injury. LiNiO2 is not just a physical

irritant; it is a biological alkylating agent.
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Hazard Class Specific Risk
Mechanistic Insight (The
"Why")

Carcinogenicity (Cat. 1A) Inhalation Cancer

Nickel ions can enter cells and

interfere with DNA repair

mechanisms (oxidative DNA

damage), leading to

mutagenesis.

Sensitization Anaphylaxis/Asthma

Ni is a potent

immunomodulator. Repeated

exposure sensitizes T-cells;

subsequent minor exposure

can trigger severe allergic

reactions.

Aquatic Toxicity Long-term Leaching

Lithium Nickel Oxide is

persistent. If leached into

groundwater, Ni

bioaccumulates, poisoning

aquatic ecosystems.

Critical Note on Reactivity: While fresh LiNiO2 powder is chemically stable, delithiated (charged)

material from disassembled batteries is metastable and can release oxygen exothermically if

heated. Treat all battery-derived scrap as potentially reactive.

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient. The primary vector of exposure is airborne dust.

Respiratory: N95 (minimum) or P100/HEPA respirator if working outside a glovebox.
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Dermal: Nitrile gloves (Double-gloving recommended). Nickel can penetrate compromised

skin.

Ocular: Chemical splash goggles (Safety glasses are inadequate for fine powders).

Disposal Workflow & Decision Logic
Do not guess. Follow this logic gate to determine the correct waste stream.

START: Waste Generated

Physical State?

Dry Powder / Solid

Powder

Dissolved / Suspension

Liquid

Coated Foil / Cell Part

Foil/Cell

Is it Pure or Mixed?

Stream A: Inorganic Solid
(Heavy Metal Toxic)

Pure LiNiO2

Stream B: Mixed Solid
(Check Compatibilities)

Mixed with Organics

Is pH < 2?

Stream C: Acidic Heavy Metal
(DO NOT NEUTRALIZE)

Yes (Acidic)

Stream D: Aqueous Heavy Metal

No

Stream E: Universal Waste
(Battery Recycling)

Click to download full resolution via product page

Figure 1: Decision matrix for LiNiO2 waste classification. Note that "Stream C" advises against

neutralization in the lab to prevent heat generation and operator exposure; let the waste facility
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handle neutralization.

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Powder)
Use this for: Expired reagents, spilled powder, synthesis scrap.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use

glass (risk of breakage) or metal (potential corrosion/reaction).

Transfer: Using a plastic scoop (avoid metal spatulas to prevent contamination), transfer the

powder gently to avoid dusting. Do this inside a fume hood.

Labeling: Apply a hazardous waste label immediately.

Constituents: "Lithium Nickel Oxide (LiNiO2)"

Hazard Checkboxes: Toxic, Carcinogen.[2]

Sealing: Wipe the threads of the jar with a damp paper towel (dispose of towel as solid

waste) before screwing on the lid to ensure a tight seal.

Protocol B: Liquid Waste (Suspensions/Solutions)
Use this for: Wash water from synthesis, dissolved samples.

Segregation:CRITICAL. Do not mix with organic solvents. Nickel oxides can catalyze

reactions with certain organics, and mixed waste is expensive to dispose of.

pH Check: If the solution is acidic (e.g., dissolved in Nitric Acid), label as "Acidic Waste with

Heavy Metals (Ni, Li)."

Stabilization: Do not attempt to precipitate the Nickel out as hydroxide in the lab unless you

have a validated filtration setup. The fine precipitate often clogs filters, leading to spills.

Dispose of the entire liquid volume.

Protocol C: Spill Cleanup (Emergency Response)
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For spills > 10g or outside a hood.

Evacuate: Clear the immediate area to let dust settle (15 mins).

PPE Up: Don N95/P100 respirator, goggles, and gloves.

Wet Method: Do NOT dry sweep. Cover the spill with wet paper towels or use a HEPA

vacuum designated for hazardous metals.

Disposal: Place all cleanup materials into the "Solid Waste" container (Protocol A).

Regulatory Compliance (Grounding)
Compliance is not optional.[3] Violations can lead to severe fines and lab shutdowns.

RCRA (USA): While Nickel is not one of the 8 "RCRA Metals" (Arsenic, Barium, Cadmium,

etc.) that automatically trigger federal toxicity characteristics, it is often a Listed Waste

depending on the source (e.g., electroplating) or regulated strictly by state laws.

California Title 22: Nickel is definitely a hazardous waste.

Best Practice: Always classify LiNiO2 as Hazardous Waste to ensure "Cradle-to-Grave"

tracking.

EPA Waste Code: If not specifically listed, use D003 (if reactive/battery derived) or state-

specific codes. Most EHS programs default to "Non-RCRA Regulated Hazardous Waste" if it

passes TCLP, but will still incinerate/sequester it due to the SDS warnings.

DOT Shipping:

UN Number: UN 3077 (Environmentally hazardous substance, solid, n.o.s.) or UN 3288

(Toxic solid, inorganic, n.o.s.) depending on specific toxicity data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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